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Compound of Interest

Compound Name: Sulphate heptahydrate

CAS No.: 642485-72-1

Cat. No.: B12583991

Get Quote

This guide provides detailed information, troubleshooting advice, and experimental protocols

for the removal of iron(III) impurities from iron(II) sulfate heptahydrate (FeSO₄·7H₂O).

Frequently Asked Questions (FAQs)
Q1: Why has my iron(II) sulfate heptahydrate turned yellow or brown?

A1: Pure iron(II) sulfate heptahydrate consists of blue-green crystals.[1][2] The appearance of

yellow or brown discoloration indicates the presence of iron(III) impurities. This occurs because

iron(II) is susceptible to oxidation to iron(III) when exposed to air.[1][3]

Q2: What is the primary method for removing iron(III) impurities?

A2: The most common and effective method is to dissolve the impure salt in water, reduce the

iron(III) ions back to iron(II) using metallic iron (such as iron filings or steel wool), and then

recrystallize the purified iron(II) sulfate.[4][5][6]

Q3: What is the chemical principle behind using metallic iron for purification?
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A3: Metallic iron (Fe) is a reducing agent that can donate electrons to reduce iron(III) ions

(Fe³⁺) to iron(II) ions (Fe²⁺). The metallic iron itself is oxidized to iron(II) ions in the process.

The reaction is: Fe₂(SO₄)₃ + Fe → 3 FeSO₄.[7]

Q4: Why is a small amount of sulfuric acid sometimes added during the purification process?

A4: Adding a small amount of dilute sulfuric acid helps to prevent the hydrolysis of iron salts

and can also help to dissolve any basic iron(III) sulfates that may have formed.[1][8] It also

helps to prevent the re-oxidation of the iron(II) sulfate during the process.[3]

Q5: How can I tell when the reduction of iron(III) to iron(II) is complete?

A5: The color of the solution is a good indicator. A solution containing iron(III) impurities will

typically appear yellow or brown. As the reduction proceeds, the solution will turn a clear, pale

green, which is the characteristic color of the hydrated iron(II) ion, [Fe(H₂O)₆]²⁺.[2][4][5]

Q6: How should I store the purified iron(II) sulfate heptahydrate crystals to prevent re-

oxidation?

A6: To prevent the crystals from oxidizing again, they should be stored in a tightly sealed,

airtight container.[4][5] Storing them in a vacuum bag or with a small piece of moist cloth inside

the container can also help maintain their integrity.[4][5]

Experimental Protocol: Purification by Reduction
and Recrystallization
This protocol details the steps for purifying iron(II) sulfate heptahydrate contaminated with

iron(III) species.

Materials:

Impure Iron(II) Sulfate Heptahydrate

Distilled Water

Dilute Sulfuric Acid (optional)
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Metallic Iron (iron filings, steel wool, or ungalvanized iron wire)[4][5][6]

Beakers

Heating Plate with Magnetic Stirrer

Filter Funnel and Filter Paper

Crystallization Dish

Ethanol (for washing crystals)[5]

Procedure:

Dissolution: Prepare a near-saturated solution by dissolving the impure iron(II) sulfate in a

minimal amount of hot distilled water (around 55-60°C).[5] If desired, add a few drops of

dilute sulfuric acid to acidify the water slightly.[8]

Reduction: While keeping the solution hot, add metallic iron (e.g., steel wool and an iron

wire). Stir the solution gently. The metallic iron will reduce the yellow/brown Fe³⁺ ions to

green Fe²⁺ ions.[4][5] Continue this process until the solution turns a clear, pale green.

Hot Filtration: Once the reduction is complete, quickly remove the bulk of the metallic iron.

Perform a hot filtration using fine filter paper to remove any remaining solid iron particles and

other insoluble impurities.[5][8]

Crystallization: Transfer the hot, clear green filtrate to a crystallization dish. Allow the solution

to cool down slowly and undisturbed. Covering the dish can protect it from air and slow the

cooling rate, which promotes the formation of larger crystals.[4][5] For best results, you can

place the dish in a thermally insulated box and leave it overnight.[5]

Crystal Isolation and Washing: Once a good crop of crystals has formed, decant the

remaining solution (mother liquor). The mother liquor can be retained for subsequent

purification batches to minimize product loss.[4][5] Wash the harvested crystals with a small

amount of cold ethanol to remove any residual mother liquor.[5]
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Drying: Gently dry the purified blue-green crystals. Do not heat them excessively, as this can

cause them to lose their water of crystallization.[1][9] Store the final product immediately in

an airtight container.

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Solution remains yellow/brown

after adding metallic iron.

Insufficient reduction time or

insufficient amount of reducing

agent (metallic iron).

Add more metallic iron and

continue to heat and stir the

solution. Ensure the iron is

clean and not coated with any

protective layer.

Crystals do not form upon

cooling.

The solution is not sufficiently

saturated.

Reheat the solution and allow

some of the water to evaporate

to concentrate it further. Do not

boil the solution.[8] Seeding

the solution with a tiny crystal

of pure iron(II) sulfate can also

induce crystallization.

The resulting crystals are very

small.
The solution cooled too rapidly.

Ensure a slow cooling process.

Insulate the crystallization dish

to slow down the rate of heat

loss.

The purified crystals turn

yellow/brown after drying.

Re-oxidation has occurred due

to prolonged exposure to air,

especially during drying.

Minimize the drying time.

Consider drying the crystals in

a desiccator or under a gentle

stream of an inert gas like

nitrogen or argon.[10] Ensure

they are transferred to an

airtight storage container

immediately after drying.
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The efficiency of the recrystallization process is highly dependent on the difference in solubility

of the solute at different temperatures.

Table 1: Solubility of Iron(II) Sulfate Heptahydrate in Water[1]

Temperature (°C) Solubility (g / 100 mL)

0 15.65

10 20.5

25 29.51

40 39.89

54 51.35
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Caption: Redox reaction for the purification of iron(II) sulfate.

Experimental Workflow for Purification
Start:
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(Yellow/Brown Crystals)
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4. Hot Filtration

5. Slow Cooling &
Crystallization
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(Decant Mother Liquor)

7. Wash with Ethanol
& Dry

End:
Pure FeSO₄·7H₂O

(Blue-Green Crystals)
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Click to download full resolution via product page

Caption: Workflow for purifying iron(II) sulfate heptahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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